Cas no 1785762-76-6 (5-(3-Methoxybenzyl)-2-(piperidin-2-yl)oxazole)

• Product Name: 5-(3-Methoxybenzyl)-2-(piperidin-2-yl)oxazole
• CAS No: 1785762-76-6
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 5094456
• Update Time: 2025-05-21

5-(3-Methoxybenzyl)-2-(piperidin-2-yl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxybenzyl)-2-(piperidin-2-yl)oxazole
• Piperidine, 2-[5-[(3-methoxyphenyl)methyl]-2-oxazolyl]-

• Inchi： 1S/C16H20N2O2/c1-19-13-6-4-5-12(9-13)10-14-11-18-16(20-14)15-7-2-3-8-17-15/h4-6,9,11,15,17H,2-3,7-8,10H2,1H3
• InChI Key： WCGSUMAQJPCBNY-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=NC=C(CC2=CC=CC(OC)=C2)O1

Additional information on 5-(3-Methoxybenzyl)-2-(piperidin-2-yl)oxazole

Comprehensive Overview of 5-(3-Methoxybenzyl)-2-(piperidin-2-yl)oxazole (CAS No. 1785762-76-6)

The compound 5-(3-Methoxybenzyl)-2-(piperidin-2-yl)oxazole (CAS No. 1785762-76-6) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This heterocyclic compound features an oxazole core, which is a five-membered ring containing both nitrogen and oxygen atoms, and is substituted with a 3-methoxybenzyl group and a piperidin-2-yl moiety. These structural attributes contribute to its unique physicochemical properties and potential biological activities.

In recent years, the search for novel small-molecule inhibitors and modulators has intensified, driven by the need for targeted therapies in oncology, neurology, and infectious diseases. The oxazole scaffold, in particular, has been identified as a privileged structure in drug design due to its ability to mimic peptide bonds and interact with diverse biological targets. The presence of the piperidine ring in 5-(3-Methoxybenzyl)-2-(piperidin-2-yl)oxazole further enhances its potential as a CNS-active compound, given the prevalence of piperidine derivatives in neuropharmacology.

Researchers and pharmaceutical companies are increasingly exploring the structure-activity relationships (SAR) of compounds like 5-(3-Methoxybenzyl)-2-(piperidin-2-yl)oxazole to optimize their efficacy and selectivity. The 3-methoxybenzyl substituent, for instance, may influence the compound's lipophilicity and binding affinity to specific receptors or enzymes. Such insights are critical for the development of next-generation therapeutics, especially in areas like GPCR modulation and kinase inhibition, which are hot topics in current biomedical research.

From a synthetic chemistry perspective, the preparation of 5-(3-Methoxybenzyl)-2-(piperidin-2-yl)oxazole involves multi-step organic transformations, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times, aligning with the growing demand for sustainable and efficient synthetic methodologies. These innovations are particularly relevant in the context of green chemistry, a trending topic in both academic and industrial settings.

The compound's potential applications extend beyond therapeutics. For example, its unique structure makes it a candidate for use in chemical probes and imaging agents, which are essential tools for studying biological pathways and disease mechanisms. Additionally, the oxazole moiety is known to exhibit fluorescence properties, opening doors for its use in bioimaging and diagnostics. These interdisciplinary applications highlight the versatility of 5-(3-Methoxybenzyl)-2-(piperidin-2-yl)oxazole and its relevance to cutting-edge research.

In summary, 5-(3-Methoxybenzyl)-2-(piperidin-2-yl)oxazole (CAS No. 1785762-76-6) represents a promising compound with broad potential in drug discovery and beyond. Its structural features, combined with the growing interest in heterocyclic chemistry and targeted therapies, position it as a valuable subject for ongoing and future research. As the scientific community continues to explore its properties and applications, this compound is likely to play a pivotal role in advancing both basic science and translational medicine.